BENGHE Foundational & Exploratory

Check Availability & Pricing

An In-depth Technical Guide to the
Physicochemical Properties of Nonylamine

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Nonylamine

Cat. No.: B085610

This technical guide provides a comprehensive overview of the boiling and melting point data
for nonylamine, targeted at researchers, scientists, and professionals in drug development.
The document outlines the physical constants of nonylamine and the standard experimental
methodologies for their determination.

Physicochemical Data of Nonylamine

Nonylamine, also known as 1-aminononane, is a primary amine with the chemical formula
CoH21N. Its physical properties, specifically its melting and boiling points, are critical for its
handling, purification, and application in various chemical syntheses. The empirically
determined values for these properties are summarized below.

Property Value Reference(s)
Melting Point -1°C [L1[2113114]
Boiling Point 201-202 °C [11[21131141[5]

Experimental Protocols for Determination of
Physical Properties

The determination of melting and boiling points are fundamental techniques in chemical
analysis for both the identification of substances and the assessment of their purity.
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The melting point of a substance is the temperature at which it transitions from a solid to a
liquid state. For pure crystalline solids, this transition occurs over a narrow temperature range.
The presence of impurities typically causes a depression and broadening of the melting range.

[61[71[8]
Capillary Method:

The most common technique for determining the melting point of a solid organic compound is
the capillary method.[9]

o Sample Preparation: A small amount of the dry, powdered sample is packed into a thin-
walled capillary tube, sealed at one end, to a height of a few millimeters.[6][10]

o Apparatus: The capillary tube is placed in a heating apparatus, such as a Thiele tube filled
with mineral oil or a modern digital melting point apparatus (e.g., DigiMelt or Mel-Temp).[6][7]
[10] The apparatus contains a thermometer or a digital temperature sensor placed in close
proximity to the sample.

e Heating and Observation: The sample is heated at a controlled, slow rate (typically 1-2 °C
per minute) near the expected melting point.[6] The melting range is recorded from the
temperature at which the first drop of liquid appears to the temperature at which the entire
sample has completely liquefied.[6] A preliminary, rapid heating can be performed to find an
approximate melting point, followed by a more careful, slower determination.[7][10]

The boiling point is the temperature at which the vapor pressure of a liquid equals the
surrounding atmospheric pressure, leading to the transition from liquid to gas.

Distillation Method:

For sufficient quantities of a liquid, simple distillation is a standard method for boiling point
determination.[11]

o Apparatus Setup: The liquid is placed in a distillation flask and heated. A thermometer is
positioned so that its bulb is just below the side arm of the flask, ensuring it measures the
temperature of the vapor as it passes into the condenser, not the liquid itself.
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e Procedure: As the liquid boils, the vapor rises, surrounds the thermometer bulb, and then
passes into the condenser where it cools back into a liquid. The temperature should remain
constant throughout the distillation of a pure liquid; this stable temperature is the boiling
point.[11]

Micro-Boiling Point Method:
This method is suitable when only a small volume of the liquid is available.[12][13]

o Apparatus Setup: A few milliliters of the liquid are placed in a small test tube. A capillary tube,
sealed at one end, is inverted and placed into the liquid.[14][15] The test tube is then
attached to a thermometer and heated in a Thiele tube or a heating block.[12]

e Procedure: As the apparatus is heated, the air trapped in the capillary tube expands and
escapes, seen as a stream of bubbles.[12] When the liquid's boiling point is reached, the
liquid's vapor will also enter the capillary, resulting in a rapid and continuous stream of
bubbles. The heat source is then removed. The liquid will begin to cool, and the bubbling will
slow down and stop. The boiling point is the temperature at which the liquid is drawn up into
the capillary tube, which occurs when the external atmospheric pressure becomes greater
than the vapor pressure of the liquid inside the capillary.[12]

Workflow Visualization

The following diagram illustrates the logical workflow for identifying an unknown solid
compound using melting point analysis, a fundamental procedure in organic chemistry.
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Workflow for Compound Identification via Melting Point.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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